N-(3-methoxyphenyl)-N'-[1-(4-methylphenyl)propyl]thiourea

• IUPAC Name: 1-(3-methoxyphenyl)-3-[1-(4-methylphenyl)propyl]thiourea
• InChI: InChI=1S/C18H22N2OS/c1-4-17(14-10-8-13(2)9-11-14)20-18(22)19-15-6-5-7-16(12-15)21-3/h5-12,17H,4H2,1-3H3,(H2,19,20,22)
• InChI Key: MMINPPKVWWMKLS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=C(C=C1)C)NC(=S)NC2=CC(=CC=C2)OC
• Molecular Formula: C18H22N2OS
• Molecular Weight: 314.4 g/mol

Description

N-(3-methoxyphenyl)-N'-[1-(4-methylphenyl)propyl]thiourea, also known as MPTU, is a thiourea derivative that has been widely used in scientific research. MPTU has a unique chemical structure that allows it to exhibit various biochemical and physiological effects, making it a promising compound for further studies.

Mechanism of Action

The mechanism of action of N-(3-methoxyphenyl)-N'-[1-(4-methylphenyl)propyl]thiourea is not fully understood, but it is believed to be related to its ability to modulate oxidative stress and inflammation. N-(3-methoxyphenyl)-N'-[1-(4-methylphenyl)propyl]thiourea has been shown to inhibit the production of reactive oxygen species (ROS) and reduce oxidative stress in cells. It also inhibits the production of pro-inflammatory cytokines and chemokines, reducing inflammation in tissues.
Biochemical and Physiological Effects:
N-(3-methoxyphenyl)-N'-[1-(4-methylphenyl)propyl]thiourea has various biochemical and physiological effects, including antioxidant, anti-inflammatory, and anti-cancer effects. It has been shown to reduce oxidative stress, inflammation, and cancer cell growth in vitro and in vivo. N-(3-methoxyphenyl)-N'-[1-(4-methylphenyl)propyl]thiourea has also been shown to improve cognitive function and protect neurons from oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

N-(3-methoxyphenyl)-N'-[1-(4-methylphenyl)propyl]thiourea has several advantages as a research compound, including its unique chemical structure, its ability to modulate oxidative stress and inflammation, and its potential as an anti-cancer and neuroprotective agent. However, there are also limitations to its use in lab experiments, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for N-(3-methoxyphenyl)-N'-[1-(4-methylphenyl)propyl]thiourea research, including further studies on its mechanism of action, its potential as a therapeutic agent for cancer and neurodegenerative diseases, and its potential as a dietary supplement. Additionally, more studies are needed to fully understand the safety and toxicity of N-(3-methoxyphenyl)-N'-[1-(4-methylphenyl)propyl]thiourea in humans.

Scientific Research Applications

N-(3-methoxyphenyl)-N'-[1-(4-methylphenyl)propyl]thiourea has been used in various scientific research studies, including cancer research, neuroprotection, and anti-inflammatory studies. In cancer research, N-(3-methoxyphenyl)-N'-[1-(4-methylphenyl)propyl]thiourea has been shown to inhibit the growth of cancer cells and induce apoptosis. In neuroprotection studies, N-(3-methoxyphenyl)-N'-[1-(4-methylphenyl)propyl]thiourea has been shown to protect neurons from oxidative stress and promote neuronal survival. In anti-inflammatory studies, N-(3-methoxyphenyl)-N'-[1-(4-methylphenyl)propyl]thiourea has been shown to reduce inflammation and oxidative stress in various tissues.